Cas no 37852-61-2 (Propanamide,2-chloro-N-(3-phenyl-5-isoxazolyl)-)
37852-61-2 structure
Product Name:Propanamide,2-chloro-N-(3-phenyl-5-isoxazolyl)-
CAS No:37852-61-2
MF:C12H11ClN2O2
MW:250.680941820145
CID:316419
PubChem ID:216896
Update Time:2025-04-19
Propanamide,2-chloro-N-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,2-chloro-N-(3-phenyl-5-isoxazolyl)-
- A826686
- 2-chloro-n-(3-phenyl-1,2-oxazol-5-yl)propanamide
- 2-Chloro-N-(3-phenyl-5-isoxazolyl)propanamide
- 37852-61-2
- DTXSID50958885
- 2-chloranyl-N-(3-phenyl-1,2-oxazol-5-yl)propanamide
- Propanamide, 2-chloro-N-(3-phenyl-5-isoxazolyl)-
-
- Inchi: 1S/C12H11ClN2O2/c1-8(13)12(16)14-11-7-10(15-17-11)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,16)
- InChI Key: UNSJTDNXEIROJA-UHFFFAOYSA-N
- SMILES: ClC(C)C(NC1=CC(C2C=CC=CC=2)=NO1)=O
Computed Properties
- Exact Mass: 250.05103
- Monoisotopic Mass: 250.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.13
Propanamide,2-chloro-N-(3-phenyl-5-isoxazolyl)- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
37852-61-2 (Propanamide,2-chloro-N-(3-phenyl-5-isoxazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk